Cas no 88238-93-1 (Pentanedioic acid, 2-nitro-, 5-ethyl 1-methyl ester)

• Product Name: Pentanedioic acid, 2-nitro-, 5-ethyl 1-methyl ester
• CAS No: 88238-93-1
• MF: C₈H₁₃NO₆
• MW: 219.191922903061
• CID: 640144
• PubChem ID: 13140466
• Update Time: 2025-04-19

Pentanedioic acid, 2-nitro-, 5-ethyl 1-methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 2-nitro-, 5-ethyl 1-methyl ester
• 5-O-ethyl 1-O-methyl 2-nitropentanedioate
• 5-Ethyl 1-methyl 2-nitropentanedioate
• DTXSID30521197
• 88238-93-1

• Inchi： 1S/C8H13NO6/c1-3-15-7(10)5-4-6(9(12)13)8(11)14-2/h6H,3-5H2,1-2H3
• InChI Key： CVJNGQQKDYBXBD-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC(C(=O)OC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 219.07428713g/mol
• Monoisotopic Mass: 219.07428713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 98.4Ų